Cas no 54798-28-6 (2-Pyrazinecarbonitrile,6-[(acetyloxy)methyl]-3-amino-)

• Product Name: 2-Pyrazinecarbonitrile,6-[(acetyloxy)methyl]-3-amino-
• CAS No: 54798-28-6
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 383263
• PubChem ID: 3274947
• Update Time: 2025-04-19

2-Pyrazinecarbonitrile,6-[(acetyloxy)methyl]-3-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarbonitrile,6-[(acetyloxy)methyl]-3-amino-
• (5-amino-6-cyanopyrazin-2-yl)methyl acetate
• 5-ACETOXYMETHYL-2-AMINO-3-CYANOPYRAZINE
• 6-[(acetyloxy)methyl]-3-amino-2-Pyrazinecarbonitrile
• 5-amino-6-cyanopyrazin-2-yl acetate
• 6-acetoxymethyl-3-amino-pyrazine-2-carbonitrile
• FT-0694210
• (5-amino-6-cyanopyrazin-2-yl)methylacetate
• DTXSID10879385
• SCHEMBL4697306
• AKOS006229259
• 54798-28-6

• Inchi： 1S/C8H8N4O2/c1-5(13)14-4-6-3-11-8(10)7(2-9)12-6/h3H,4H2,1H3,(H2,10,11)
• InChI Key： IMLOZVNPFFXWAQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1C=NC(=C(C#N)N=1)N

Computed Properties

• Exact Mass: 192.06500
• Monoisotopic Mass: 192.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.35
• Melting Point: 141-142 °C(lit.)
• Boiling Point: 378.1 °C at 760 mmHg
• Flash Point: 182.5 °C
• Refractive Index: 1.566
• PSA: 101.89000
• LogP: 0.57478
• Solubility: Not available

2-Pyrazinecarbonitrile,6-[(acetyloxy)methyl]-3-amino- Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22